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Compound of Interest

Compound Name: 4-Octyloxybenzaldehyde

Cat. No.: B1347021

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 4-Octyloxybenzaldehyde are paramount for laboratory

safety and environmental responsibility. This document provides immediate, essential safety
protocols, operational plans, and disposal guidance for 4-Octyloxybenzaldehyde.

Chemical Identifier and Properties

Property

Value

Chemical Name

4-Octyloxybenzaldehyde

CAS Number 24083-13-4

Molecular Formula C15H2202

Molecular Weight 234.33 g/mol

Appearance Light yellow liquid

Boiling Point 140 - 142 °C @ 0.1 mm Hg[1]
Specific Gravity 0.980[1]

Vapor Density 8.08[1]

© 2025 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b1347021?utm_src=pdf-interest
https://www.benchchem.com/product/b1347021?utm_src=pdf-body
https://www.benchchem.com/product/b1347021?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2069206&productDescription=4-N-OCTLOXYBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2069206&productDescription=4-N-OCTLOXYBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2069206&productDescription=4-N-OCTLOXYBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Identification and Personal Protective Equipment
(PPE)

4-Octyloxybenzaldehyde is classified as a hazardous chemical, causing skin and serious eye
irritation, and may cause respiratory irritation.[1] Therefore, stringent adherence to safety
precautions and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE)

PPE Category Specification Standard Reference

Safety glasses with side-
EN166 (EU) or NIOSH (US)

Eye/Face Protection shields or chemical safety
approved.[2]
goggles.[2]
Chemical-resistant gloves EU Directive 89/686/EEC and

Skin Protection
(e.g., Butyl rubber).[2][3] EN 374.[2]

Impervious clothing or lab coat

to prevent skin contact.[2][4]

Required if ventilation is
inadequate or when

aerosols/vapors are
NIOSH (US) or CEN (EU)

Respiratory Protection generated.[5] Use a NIOSH-
approved.[2]

approved respirator with
appropriate cartridges (e.g.,
OV/AG/P99 or ABEK-P2).[2]

Operational Plan for Handling 4-
Octyloxybenzaldehyde

Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.
Step 1: Preparation and Engineering Controls

» Ventilation: Always handle 4-Octyloxybenzaldehyde in a well-ventilated area. A chemical
fume hood is highly recommended.[4][6]
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« Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible.

» Review SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS) for 4-Octyloxybenzaldehyde.[2]

Step 2: Donning Personal Protective Equipment (PPE)

e Put on all required PPE as specified in the table above before handling the chemical.[4]
Gloves must be inspected for any damage prior to use.[]

Step 3: Chemical Handling

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]

[7]

Avoid Inhalation: Avoid breathing vapors or mists.[1][7]

Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated place under an inert gas, as it can be air and moisture-sensitive.[1][2][5]

Step 4: Post-Handling Procedures

o Decontamination: After handling, wash hands and any exposed skin thoroughly with soap
and water.[1]

* Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer
surface of the glove.[2]

o Clothing: Remove and wash any contaminated clothing before reuse.[1]
Disposal Plan for 4-Octyloxybenzaldehyde
Proper disposal is critical to prevent environmental contamination and comply with regulations.

Step 1: Waste Segregation and Collection
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» Waste Container: Collect any waste 4-Octyloxybenzaldehyde and contaminated materials
(e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container for
hazardous waste.[2][4]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "4-Octyloxybenzaldehyde".[4]

Step 2: Spill Management

o Evacuate and Ventilate: In case of a spill, evacuate the area and ensure adequate
ventilation.[4]

« Containment: Use an inert absorbent material, such as sand or earth, to contain the spill. Do
not use combustible materials like paper towels.[4]

» Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable container for hazardous waste.[4]

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[4] All cleanup materials must be disposed of as hazardous waste.[4]

Step 3: Final Disposal

e Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed
of down the drain, as it can be harmful to aquatic life.[2][4]

» Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified professional waste disposal service.[2][4] The Safety Data
Sheet (SDS) should be provided to the disposal company.[4]

« Incineration: A potential disposal method is to burn the chemical in a chemical incinerator
equipped with an afterburner and scrubber.[2]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Octyloxybenzaldehyde
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Caption: Workflow for Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-octyloxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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